5-(4-methoxypyrimidin-2-yl)-N-[(oxolan-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

• IUPAC Name: 2-(4-methoxypyrimidin-2-yl)-N-(oxolan-2-ylmethyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide
• InChI: InChI=1S/C17H25N5O3/c1-24-15-4-5-18-16(20-15)21-8-12-10-22(11-13(12)9-21)17(23)19-7-14-3-2-6-25-14/h4-5,12-14H,2-3,6-11H2,1H3,(H,19,23)
• InChI Key: QOSJGAGIVIQOAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CC3CN(CC3C2)C(=O)NCC4CCCO4
• Molecular Formula: C17H25N5O3
• Molecular Weight: 347.4 g/mol
• CAS No.: 2415492-14-5

Description

5-(4-methoxypyrimidin-2-yl)-N-[(oxolan-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is a complex organic compound with a unique structure that includes a pyrimidine ring, an oxolane ring, and a pyrrolo[3,4-c]pyrrole core

Preparation Methods

The synthesis of 5-(4-methoxypyrimidin-2-yl)-N-[(oxolan-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide involves multiple steps, including the formation of the pyrimidine ring, the oxolane ring, and the pyrrolo[3,4-c]pyrrole core. The synthetic routes typically involve the use of specific reagents and catalysts under controlled reaction conditions. Industrial production methods may include large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles The major products formed from these reactions depend on the specific reaction conditions and the reagents used

Scientific Research Applications

5-(4-methoxypyrimidin-2-yl)-N-[(oxolan-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities and interactions with biomolecules. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 5-(4-methoxypyrimidin-2-yl)-N-[(oxolan-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

When compared to similar compounds, 5-(4-methoxypyrimidin-2-yl)-N-[(oxolan-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide stands out due to its unique structure and properties. Similar compounds may include other pyrimidine derivatives, oxolane-containing compounds, and pyrrolo[3,4-c]pyrrole analogs. Each of these compounds may have distinct chemical and biological properties, making them suitable for different applications.